
Hoechst 33258: A Technical Guide to Solubility
and Stock Solution Preparation

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Hoechst 33258

Cat. No.: B7802900 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the solubility of Hoechst
33258 and detailed protocols for the preparation of stock solutions. This document is intended

to serve as a practical resource for researchers, scientists, and professionals in drug

development who utilize this fluorescent stain in their work.

Core Properties of Hoechst 33258
Hoechst 33258 is a cell-permeable, blue fluorescent dye that binds to the minor groove of

DNA, with a preference for AT-rich regions.[1][2] This property makes it a widely used nuclear

counterstain in fluorescence microscopy, flow cytometry, and other cell analysis applications for

both live and fixed cells.[3][4] The fluorescence of Hoechst 33258 is significantly enhanced

upon binding to DNA.[1] Unbound dye has a maximum fluorescence emission in the 510–540

nm range, while DNA-bound Hoechst 33258 has an excitation maximum at approximately 352

nm and an emission maximum at around 461 nm.[1][3][5]
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Property Value Source(s)

Molecular Weight 533.88 g/mol [6]

Molecular Formula C25H24N6O · 3HCl [6]

Excitation Maximum (with

DNA)
~352 nm [2][3][7]

Emission Maximum (with DNA) ~461 nm [1][2][3][7]

Appearance Yellow solid [3][8]

Solubility Data
The solubility of Hoechst 33258 can vary depending on the solvent and the form of the dye

(e.g., pentahydrate). The following table summarizes the available quantitative solubility data. It

is noteworthy that while some sources suggest solubility in ethanol, others state it is insoluble.

[8][9] Gentle warming may be required to fully dissolve the dye in some solvents.[9]

Solvent Solubility Source(s)

Water ≥42.5 mg/mL, 100 mM [6][9][10]

Dimethyl Sulfoxide (DMSO)
≥46.7 mg/mL, 20 mM, 60

mg/mL
[2][6][9][11]

Dimethylformamide (DMF) Soluble [1][5]

Ethanol Insoluble [9]

Stock Solution Preparation
Proper preparation and storage of Hoechst 33258 stock solutions are crucial for reproducible

experimental results. Stock solutions are typically prepared at a high concentration and then

diluted to the desired working concentration.

Recommended Stock Solution Concentrations:
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Concentration Solvent Source(s)

1 mg/mL Water [12][13]

10 mg/mL Water [3][14]

1-10 mM DMSO or Water [11][15]

20 mM DMSO [6]

100 mM Water [6][10]

Experimental Protocol: Preparation of a 1 mg/mL Stock
Solution in Water
This protocol is a commonly used method for preparing a Hoechst 33258 stock solution.

Materials:

Hoechst 33258 powder

Distilled, deionized water

Microcentrifuge tubes or amber bottles

Vortex mixer

Pipettes

Procedure:

Weigh out the desired amount of Hoechst 33258 powder. For a 1 mg/mL solution, you will

need 1 mg of powder for every 1 mL of solvent.

Add the appropriate volume of distilled water to the vial containing the Hoechst 33258
powder.

Vortex the solution until the dye is completely dissolved. Gentle warming can be applied if

necessary.
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Store the stock solution in a light-protected container (e.g., an amber bottle or a tube

wrapped in aluminum foil) at 2-8°C for short-term storage (up to 6 months) or at -20°C for

long-term storage.[1][9][12]

Note on Storage: Aqueous solutions of Hoechst 33258 are stable at 2-6°C for at least six

months when protected from light.[1][9] For longer-term storage, freezing at -20°C or below is

recommended.[1][9] It is advisable to aliquot the stock solution to avoid repeated freeze-thaw

cycles.[14]

Experimental Workflows
The following diagrams illustrate the logical steps for preparing a Hoechst 33258 stock solution

and a general protocol for cell staining.
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Stock Solution Preparation Workflow

Start

Weigh Hoechst 33258 Powder

Add Appropriate Solvent
(e.g., Water or DMSO)

Vortex/Mix to Dissolve
(Apply Gentle Heat if Needed)

Aliquot into Light-Protected Tubes

Store at 2-8°C (Short-term)
or -20°C (Long-term)

End

Click to download full resolution via product page

Caption: Workflow for Preparing Hoechst 33258 Stock Solution.
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General Cell Staining Protocol

Start

Prepare Cell Suspension or
Adherent Cells on Coverslip

Dilute Stock Solution to
Working Concentration

(e.g., 1-10 µg/mL in PBS or medium)

Incubate Cells with
Hoechst 33258 Working Solution

(e.g., 10-30 min at 37°C)

Wash Cells with PBS or Medium
to Remove Unbound Dye

Image with Fluorescence Microscope
or Analyze by Flow Cytometry

End

Click to download full resolution via product page

Caption: General Workflow for Staining Cells with Hoechst 33258.

Experimental Protocols for Cell Staining
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Hoechst 33258 is widely used for nuclear staining in both live and fixed cells. The following are

generalized protocols that can be adapted for specific cell types and experimental needs.

Protocol for Staining Live Adherent Cells for
Fluorescence Microscopy
Materials:

Live adherent cells cultured on coverslips or in imaging dishes

Hoechst 33258 stock solution

Phosphate-buffered saline (PBS) or cell culture medium

Incubator (37°C)

Fluorescence microscope with a DAPI filter set

Procedure:

Prepare a working solution of Hoechst 33258 by diluting the stock solution in PBS or cell

culture medium to a final concentration of 5-10 µg/mL.[15]

Remove the culture medium from the cells and wash once with PBS.

Add the Hoechst 33258 working solution to the cells and incubate for 10-30 minutes at 37°C

in the dark.[15] The optimal incubation time may vary depending on the cell type.

Remove the staining solution and wash the cells 2-3 times with PBS or serum-free medium

to reduce background fluorescence.[15]

Mount the coverslip on a microscope slide with a suitable mounting medium.

Visualize the stained nuclei using a fluorescence microscope with a UV excitation filter.[15]

Protocol for Staining Suspension Cells for Flow
Cytometry
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Materials:

Suspension cells

Hoechst 33258 stock solution

PBS or appropriate buffer

Centrifuge

Flow cytometer with UV laser

Procedure:

Harvest the cells and centrifuge to obtain a cell pellet.

Resuspend the cells in PBS.

Prepare a working solution of Hoechst 33258 in PBS.

Add the working solution to the cell suspension and incubate for 15-20 minutes at room

temperature in the dark.[15]

Centrifuge the cells and wash with PBS to remove unbound dye.

Resuspend the cells in an appropriate buffer for flow cytometry analysis.

Analyze the stained cells on a flow cytometer using UV excitation and detecting the blue

fluorescence emission.[15]

Safety Precautions: Hoechst 33258 is a potential mutagen as it binds to DNA.[4][13][16]

Always wear appropriate personal protective equipment, including gloves and a lab coat, when

handling the dye and its solutions. Work in a well-ventilated area or under a fume hood.[12][13]

[16] Dispose of waste containing the dye according to your institution's guidelines for chemical

waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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